Cas no 1805537-64-7 (Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805537-64-7
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4805502
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-7(19)3-6-9(11(15,16)17)8(10(13)14)5(12)4-18-6/h4,10H,2-3H2,1H3
• InChI Key： DJMXMIKHCSRQDP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(=CN=C1CC(=O)OCC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate

Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate, with CAS No 1805537-64-7, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pesticide development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in various industries. The molecule's structure is characterized by a pyridine ring substituted with multiple fluorinated groups, including a difluoromethyl group at position 4, a fluoro group at position 5, and a trifluoromethyl group at position 3. These substitutions significantly influence the compound's chemical properties, making it highly effective in specific applications.

The synthesis of Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. This is followed by the introduction of the fluorinated substituents through various fluorination techniques, such as electrophilic fluorination or nucleophilic substitution reactions. The final step involves the acetylation of the pyridine ring to form the ethyl acetate derivative. Recent advancements in fluorination chemistry have enabled researchers to optimize these steps, leading to higher yields and improved purity of the final product.

One of the most notable applications of this compound is in the development of herbicides and insecticides. Its unique chemical structure allows it to target specific enzymes and pathways in pests, making it highly effective while minimizing off-target effects. For instance, studies have shown that Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate exhibits potent activity against a wide range of agricultural pests, including insects and weeds that are resistant to conventional pesticides.

In addition to its pesticidal applications, this compound has also been explored for its potential in other areas such as pharmaceuticals and agrochemicals. Researchers are investigating its ability to modulate cellular pathways involved in plant growth regulation, which could lead to innovative solutions for crop protection and yield enhancement. Recent studies have highlighted its role in enhancing plant resistance to environmental stressors such as drought and salinity, further underscoring its versatility.

The environmental impact of Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate has also been a topic of interest among scientists and regulatory bodies. While its high efficacy makes it an attractive option for agricultural use, concerns about its persistence in soil and water systems have prompted further research into its degradation pathways. Studies indicate that under certain conditions, the compound undergoes rapid hydrolysis, reducing its environmental footprint. However, additional research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Ethyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine-2-acetate (CAS No 1805537-64-7) represents a significant advancement in the field of agrochemicals. Its unique structure, coupled with cutting-edge synthesis techniques and promising application potential, positions it as a key player in modern pest control strategies. As research continues to uncover new insights into its properties and uses, this compound is poised to make an even greater impact on agriculture and related industries.